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Compound of Interest

Compound Name:
6-Methoxyquinoline-4-

carbaldehyde

Cat. No.: B1360400 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the thermodynamic properties of

quinoline and its derivatives, compounds of significant interest in medicinal chemistry and drug

development. This document is intended for researchers, scientists, and drug development

professionals, offering a centralized resource for key thermodynamic data, detailed

experimental protocols, and visualizations of relevant biological pathways.

Core Thermodynamic Data of Quinoline and
Selected Derivatives
The stability and behavior of quinoline derivatives in various phases are crucial for their

application in pharmaceuticals. The following tables summarize key thermodynamic properties

for quinoline and some of its derivatives at standard conditions (298.15 K and 0.1 MPa).
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Compound Formula
Molar Mass (
g/mol )

State

Standard
Enthalpy of
Formation
(ΔfH⦵298)
(kJ/mol)

Quinoline C₉H₇N 129.16 Liquid 174.9[1]

2-

Methylquinoline
C₁₀H₉N 143.19 Liquid -

2-

Chloroquinoline
C₉H₆ClN 163.61 Solid -

2-

Phenylquinoline
C₁₅H₁₁N 205.26 Solid -

8-

Hydroxyquinoline
C₉H₇NO 145.16 Solid -

4-Aminoquinoline C₉H₈N₂ 144.17 Solid -

8-Aminoquinoline C₉H₈N₂ 144.17 Solid -

Compound
Enthalpy of
Vaporization/Sublimation
(ΔHvap/sub) (kJ/mol)

Gibbs Free Energy of
Phase Transition
(ΔGphase) (kJ/mol)

Quinoline - 13.36[2]

2-Methylquinoline 65.25 ± 0.13[3] -

2-Chloroquinoline - -

2-Phenylquinoline - 44.3 ± 0.04[2]

8-Hydroxyquinoline - -

4-Aminoquinoline - -

8-Aminoquinoline - -
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Note: A hyphen (-) indicates that the data was not readily available in the searched sources.

Experimental Protocols for Thermodynamic
Property Determination
Accurate determination of thermodynamic properties is paramount. This section details the

methodologies for two key experimental techniques: solution calorimetry and the transpiration

method.

Solution Calorimetry
Solution calorimetry is a versatile technique used to determine the enthalpy of solution of a

substance in a solvent. This data can then be used to derive other thermodynamic properties,

such as the enthalpy of formation or phase transition.

Objective: To measure the enthalpy of solution of a solid quinoline derivative in a suitable

solvent.

Apparatus:

Isothermal solution calorimeter (e.g., a precision calorimeter)

Constant temperature bath

Calibrated thermistor or thermometer

Stirrer

Sample holder (e.g., glass ampoule)

Balance (accurate to ±0.01 mg)

Volumetric glassware

Procedure:

Calorimeter Calibration:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The heat capacity of the calorimeter is determined by electrical calibration or by dissolving

a standard substance with a known enthalpy of solution (e.g., potassium chloride in

water).

A known amount of electrical energy is passed through a heater in the calorimeter, and the

resulting temperature change is measured.

The heat capacity (Ccal) is calculated using the formula: Ccal = (Electrical Energy) / (ΔT)

Sample Preparation:

A precise amount (typically 5-10 mg) of the solid quinoline derivative is weighed and

sealed in a thin-walled glass ampoule.

Calorimetric Measurement:

A known volume of the solvent (e.g., benzene, methanol) is placed in the calorimeter

vessel.

The calorimeter is assembled and allowed to reach thermal equilibrium in the constant

temperature bath (e.g., 298.15 K).

The initial temperature is recorded for a set period to establish a stable baseline.

The glass ampoule containing the sample is broken within the solvent, initiating

dissolution.

The temperature change (ΔT) during the dissolution process is recorded until a stable final

temperature is reached.

Data Analysis:

The heat of solution (qsol) is calculated using the measured temperature change and the

heat capacity of the calorimeter: qsol = -Ccal * ΔT

The molar enthalpy of solution (ΔHsol) is then calculated by dividing the heat of solution

by the number of moles of the dissolved sample.
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Transpiration Method
The transpiration method is a dynamic technique used to determine the vapor pressure of a

solid or liquid. This is achieved by passing a stream of an inert gas over the sample at a

constant temperature and measuring the mass loss of the sample.

Objective: To determine the vapor pressure of a quinoline derivative at various temperatures.

Apparatus:

Thermostatically controlled furnace or oven

Flow meter for inert gas (e.g., nitrogen, argon)

Saturation chamber containing the sample

Condenser or cold trap

Balance (accurate to ±0.01 mg)

Temperature and pressure sensors

Procedure:

Sample Preparation:

A known mass of the quinoline derivative is placed in the saturation chamber.

Experimental Setup:

The saturation chamber is placed inside the furnace and heated to the desired

temperature.

A controlled flow of an inert carrier gas is passed through the saturation chamber. The flow

rate is kept low enough to ensure the gas becomes saturated with the vapor of the

sample.

Vapor Transport and Collection:
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The gas stream, now saturated with the sample's vapor, exits the furnace and passes

through a condenser or cold trap where the vapor is condensed and collected.

Alternatively, the mass loss of the sample in the saturation chamber is measured directly

over a specific period.

Measurement:

The mass of the transported substance (m) is determined by weighing the condenser

before and after the experiment or by the mass loss of the sample.

The total volume of the carrier gas (V) that has passed through the chamber is measured

using the flow meter and the duration of the experiment.

The temperature (T) and pressure (P) of the experiment are recorded.

Data Analysis:

The partial pressure (p) of the substance is calculated using the ideal gas law: p = (m / M)

* (RT / V) where M is the molar mass of the substance and R is the ideal gas constant.

By conducting the experiment at different temperatures, the relationship between vapor

pressure and temperature can be established. The Clausius-Clapeyron equation can then

be used to determine the enthalpy of vaporization or sublimation.

Signaling Pathways and Quinoline Derivatives
Quinoline derivatives have emerged as potent inhibitors of various signaling pathways

implicated in diseases such as cancer. Understanding these interactions is crucial for rational

drug design. This section provides diagrams of key signaling pathways targeted by quinoline

derivatives.

Ras/Raf/MEK/ERK Signaling Pathway
The Ras/Raf/MEK/ERK pathway is a critical signaling cascade that regulates cell proliferation,

differentiation, and survival. Aberrant activation of this pathway is a hallmark of many cancers.

Certain quinoline derivatives have been shown to inhibit components of this pathway.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://scholarworks.wmich.edu/cgi/viewcontent.cgi?article=3973&context=masters_theses
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571062/
https://www.benchchem.com/product/b1360400#thermodynamic-properties-of-quinoline-derivatives
https://www.benchchem.com/product/b1360400#thermodynamic-properties-of-quinoline-derivatives
https://www.benchchem.com/product/b1360400#thermodynamic-properties-of-quinoline-derivatives
https://www.benchchem.com/product/b1360400#thermodynamic-properties-of-quinoline-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

